Cas no 1221278-74-5 (7-Bromo-3-iodo-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 7-Bromo-3-iodo-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1221278-74-5
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• MDL: MFCD15147173
• CID: 2093346
• Update Time: 2023-11-19

7-Bromo-3-iodo-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-iodo-1H-pyrrolo[3,2-c]pyridine
• CID 91809593
• 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-3-iodo-

• MDL： MFCD15147173
• Inchi： 1S/C7H4BrIN2/c8-5-2-10-1-4-6(9)3-11-7(4)5/h1-3,11H
• InChI Key： HOECLEPKMMURHQ-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CN=CC=21)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 2.421±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±40.0 °C(Predicted)
• pka: 12.03±0.40(Predicted)